Cas no 50384-06-0 (Propanamide, 3-[formyl(5-nitro-2-thiazolyl)amino]-)

Propanamide, 3-[formyl(5-nitro-2-thiazolyl)amino]- structure
50384-06-0 structure
Product Name:Propanamide, 3-[formyl(5-nitro-2-thiazolyl)amino]-
CAS No:50384-06-0
MF:C7H8N4O4S
MW:244.227819442749
CID:386041
PubChem ID:321529
Update Time:2025-04-19

Propanamide, 3-[formyl(5-nitro-2-thiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-[formyl(5-nitro-2-thiazolyl)amino]-
    • 3-[formyl-(5-nitro-1,3-thiazol-2-yl)amino]propanamide
    • NSC-273370
    • N~3~-Formyl-N~3~-(5-nitro-1,3-thiazol-2-yl)-beta-alaninamide
    • DTXSID20313604
    • NSC273370
    • 50384-06-0
    • Inchi: 1S/C7H8N4O4S/c8-5(13)1-2-10(4-12)7-9-3-6(16-7)11(14)15/h3-4H,1-2H2,(H2,8,13)
    • InChI Key: WOWYCMINZHTTRO-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1N(C=O)CCC(N)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.02674
  • Monoisotopic Mass: 244.02662592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • PSA: 119.43
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